Cadmium myristate

Specification

• CAS No.: 10196-67-5
• Molecular Formula: C28H54CdO4
• Molecular Weight: 567.1 g/mol
• IUPAC Name: cadmium(2+);tetradecanoate
• Standard InChI: InChI=1S/2C14H28O2.Cd/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2*2-13H2,1H3,(H,15,16);/q;;+2/p-2
• Standard InChI Key: KADXVMUKRHQBGS-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCC(=O)[O-].[Cd+2]
• Canonical SMILES: CCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCC(=O)[O-].[Cd+2]

Introduction

Chemical Properties and Structure

Cadmium myristate possesses well-defined chemical and physical properties that make it suitable for its applications in nanomaterial synthesis. The compound exists as a white solid at room temperature and demonstrates specific behavior under various conditions, particularly when heated in organic solvents during nanoparticle synthesis processes.

Table 1: Physical and Chemical Properties of Cadmium Myristate

Property	Value
CAS Number	10196-67-5
Molecular Formula	C28H54CdO4
Molecular Weight	567.13700 g/mol
Boiling Point	319.6°C at 760 mmHg
Flash Point	144.8°C
Exact Mass	568.30600
LogP	6.87230
Vapor Pressure	0.000139 mmHg at 25°C
PSA	80.26000
EINECS Number	233-489-6

From a structural perspective, cadmium myristate consists of a cadmium ion coordinated with four oxygen atoms from two myristate ligands, forming a tetrahedral geometry around the metal center. The long hydrocarbon chains extend outward from this coordination center, creating a molecule with amphiphilic characteristics. This amphiphilic nature contributes to its solubility in organic solvents and plays a crucial role in its function during nanoparticle synthesis.

Synthesis Methods

The preparation of cadmium myristate can be accomplished through various methods, with the two primary approaches being ex situ and in situ synthesis. Each method offers specific advantages depending on the intended application and synthesis conditions.

Ex Situ Synthesis

Ex situ synthesis involves preparing cadmium myristate as a separate compound prior to its use in nanoparticle synthesis. This method typically follows a precipitation reaction between cadmium salts and sodium myristate in a suitable solvent. The detailed procedure includes:

• Dissolving 0.240 g sodium hydroxide and 1.370 g myristic acid in 240 ml methanol to form sodium myristate

• Separately dissolving 0.617 g cadmium nitrate tetrahydrate in 40 ml methanol

• Adding the cadmium nitrate solution dropwise (~1 drop/sec) to the stirring (800 rpm) sodium myristate solution using an addition funnel

• Filtering the solution and washing the resulting white precipitate with methanol three times

• Drying the precipitate under vacuum overnight

This method produces a pure form of cadmium myristate that can be characterized and stored for later use in various applications. The ex situ approach offers greater control over the purity and properties of the cadmium precursor, which can be advantageous for reproducible nanoparticle synthesis.

In Situ Synthesis

• Combining 39 mg cadmium oxide (CdO) with 0.137 g myristic acid in 5 ml 1-octadecene (ODE) in a 50 ml 3-neck round bottom flask with a stir bar

• Heating the solution to 250°C under inert gas while stirring (800 rpm) until the solution becomes a pale yellow color

• Carefully swirling the solution as necessary to remove excess CdO from the sidewalls of the flask

• Cooling the solution to room temperature for use in subsequent reactions

Applications in Nanomaterial Synthesis

Cadmium myristate serves as a critical precursor in the synthesis of various cadmium-based semiconductor nanostructures, particularly cadmium selenide (CdSe) and cadmium sulfide (CdS) nanocrystals. These nanostructures have garnered significant attention due to their unique optoelectronic properties and potential applications in quantum dot displays, solar cells, and bioimaging technologies.

Role in CdSe Nanoparticle Formation

In the synthesis of CdSe nanocrystals, cadmium myristate serves as the primary cadmium source and plays a crucial role in controlling particle nucleation and growth. The process typically involves:

• Dissolving cadmium myristate in an organic solvent, often toluene or 1-octadecene

• Adding capping agents such as trioctylphosphine oxide (TOPO) and trioctylphosphine (TOP)

• Combining the mixture with a selenium source under controlled temperature conditions

• Allowing the nucleation and growth of CdSe nanocrystals with specific morphologies

Research has shown that cadmium myristate dissolves around 100°C, well before the onset of nanoparticle nucleation. This property ensures a homogeneous reaction environment for controlled nanoparticle formation. The long hydrocarbon chains of the myristate ligands provide steric stabilization to the growing nanoparticles, preventing agglomeration and contributing to size control.

Interaction with Other Precursors

The interaction between cadmium myristate and other precursors, particularly cadmium acetate, has been extensively studied in the context of nanoplatelet formation. Recent research findings reveal a synergistic relationship between these two cadmium sources:

• When cadmium acetate is added to a reaction mixture containing cadmium myristate, it triggers fast anisotropic growth of mini-nanoplatelets along their side facets

• This growth process almost completely outcompetes further quantum dot formation

• The dissolution of cadmium acetate is assisted by reaction with cadmium myristate, forming mixed-ligand complexes represented as Cd(Ac)2-x(Myr)x

These interactions highlight the subtle interplay between long-chain myristate and short-chain acetate ligands in controlling nanocrystal morphology. The myristate ligands provide steric hindrance that influences growth rates along different crystallographic directions, while acetate ligands can selectively bind to specific crystal facets, promoting anisotropic growth.

Recent Research Findings

Recent studies have significantly expanded our understanding of cadmium myristate's role in nanomaterial synthesis, particularly in controlling the formation of two-dimensional structures like nanoplatelets.

Mechanism of Nanoplatelet Formation

In situ optical and X-ray spectroscopy investigations have revealed crucial insights into the evolution of CdSe nanoplatelets through the synergistic action of myristate and acetate ligands. Research has demonstrated that the traditional theory of templated nanoplatelet growth on a lamellar cadmium myristate phase is likely incorrect, as cadmium myristate dissolves around 100°C, well before nanoparticle nucleation begins.

Instead, current evidence suggests that in the presence of long myristate ligands, a small concentration of mini-CdSe nanoplatelets nucleates alongside quantum dots. When cadmium acetate is added to the reaction mixture, it triggers rapid anisotropic growth of these mini-nanoplatelets along their side facets, outcompeting quantum dot growth. This growth mechanism relies on the interplay between different ligand types rather than on lamellar templating.